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Compound of Interest

Compound Name: 3-(Methylsulfonyl)propan-1-ol

Cat. No.: B1295623

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Methylsulfonyl)propan-1-ol, identified by the CAS number 2058-49-3, is a versatile organic
compound with the chemical formula C4H1003S.[1][2] It is a valuable chemical intermediate,
primarily utilized as a building block in the synthesis of more complex molecules, particularly in
the pharmaceutical and agrochemical industries.[1][3] Its unique structure, featuring both a
hydroxyl (-OH) and a methylsulfonyl (-SO2CHs) group, imparts specific reactivity and properties
that make it a crucial component in the development of active pharmaceutical ingredients
(APIs) and other fine chemicals.[1][4]

Physicochemical Properties

The key physicochemical properties of 3-(Methylsulfonyl)propan-1-ol are summarized in the
table below. This data is essential for designing synthetic routes, purification procedures, and
for ensuring safe handling and storage.
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Property Value Source
CAS Number 2058-49-3 [L12][31[5]
Molecular Formula C4H1003S [1][2][6]
Molecular Weight 138.19 g/mol [1112][3]
IUPAC Name 3-(methylsulfonyl)propan-1-ol [5]
METHYL-(3-
HYDROXYPROPYL)
Synonyms [2]
SULFONE, 3-
hydroxypropylmethylsulfone
Colorless to pale yellow liquid
Appearance ) ) ] (1103171
or white to off-white solid
Boiling Point ~349.4°C at 760 mmHg [1112][3]
Flash Point ~165.1°C [1][2]
Density ~1.221 g/cm3 [2]
Soluble in water, alcohols, and
Solubility ethers; almost insoluble in

non-polar solvents.[1][7]

Storage Temperature

Room temperature or 2-8°C

[2](3]

Synthesis and Experimental Protocols

The most commonly described method for the preparation of 3-(Methylsulfonyl)propan-1-ol is

the reaction between methyl sulfone and 1-propanol.[1][7]

General Synthesis Protocol

While specific reaction conditions can be proprietary or vary based on the desired scale and

purity, a general protocol based on available literature is as follows:

o Reaction Setup: To a suitable reaction vessel, add 1-propanol at room temperature.[1]
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Addition of Reactant: Slowly add methyl sulfone to the 1-propanol.[1]

Catalysis: Introduce an appropriate catalyst to initiate and facilitate the reaction.[1] The
specific catalyst is often not disclosed in general sources but would typically be an acid or
base catalyst depending on the precise mechanism.

Reaction Conditions: The reaction is generally carried out under mild conditions.[1] This may
involve stirring at room temperature or gentle heating for a specified period to ensure the
reaction goes to completion.

Work-up and Purification: Upon completion, the crude product is purified. The most common
method for purification is distillation to isolate the 3-(Methylsulfonyl)propan-1-ol from
unreacted starting materials and byproducts.[1][7]
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General Synthesis Workflow
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Caption: General workflow for the synthesis of 3-(Methylsulfonyl)propan-1-ol.

Applications in Research and Drug Development
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3-(Methylsulfonyl)propan-1-ol is not typically an active pharmaceutical ingredient itself but
serves as a crucial building block in organic synthesis.[1] Its bifunctional nature allows for a
variety of chemical transformations.

o Pharmaceutical Intermediate: It is a key intermediate in the synthesis of various APIs.[3][4]
The methylsulfonyl group can influence the pharmacokinetic properties of a final drug
molecule, while the hydroxyl group provides a reactive handle for further molecular
elaboration.

o Agrochemical Synthesis: Similar to its role in pharmaceuticals, it is used in the production of
pesticides and other agrochemicals.[3][7]

e Specialty Chemicals: The compound is also utilized in developing specialty chemicals like
surfactants and coatings, where its properties can be used to modify surface characteristics.

[3]

Analytical Methods

For the quantification and quality control of 3-(Methylsulfonyl)propan-1-ol, particularly in
complex mixtures or during reaction monitoring, standard analytical techniques are employed.

¢ High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC using a C18
column with UV detection (typically at 210—220 nm) is a reliable method for quantification.[1]

¢ Gas Chromatography-Mass Spectrometry (GC-MS): This technique is suitable for analyzing
volatile derivatives of the compound, such as its silylated form, and offers very low detection
limits.[1]

» Nuclear Magnetic Resonance (NMR) and Infrared (IR) Spectroscopy: These methods are
used to confirm the structure and identity of the compound.[3]
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Caption: General workflow for the analysis of 3-(Methylsulfonyl)propan-1-ol.

Safety and Handling

3-(Methylsulfonyl)propan-1-ol is classified as an irritating compound.[1][7] Proper safety
precautions are mandatory when handling this chemical.
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e Hazard Statements: It is associated with hazard statements H302 (Harmful if swallowed),
H315 (Causes skin irritation), H317 (May cause an allergic skin reaction), H319 (Causes
serious eye irritation), and H335 (May cause respiratory irritation).[1]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and protective clothing, to avoid contact with skin and eyes.

[7]

o Handling: All operations should be conducted in a well-ventilated area, preferably within a
fume hood, to prevent the inhalation of vapors.[1][7]

o First Aid:

o Eye Contact: Immediately rinse with plenty of water for several minutes and seek medical
advice.[7]

o Skin Contact: Wash off with soap and water.
o Ingestion/Inhalation: If ingested or inhaled, seek immediate medical attention.[7]

Always consult the most current Safety Data Sheet (SDS) from the supplier before use for
comprehensive safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 3-(Methylsulfonyl)propan-1-ol (CAS
2058-49-3)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295623#3-methylsulfonyl-propan-1-ol-cas-number-
2058-49-3-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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